2,6-Dimethylphenyl allylamine
Cat. No. B8649303
M. Wt: 161.24 g/mol
InChI Key: CIUCBENRPYNJMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04325966
Procedure details
Allyl p-toluenesulphonate (10.6 g, 0.05 mole) was heated with 2,6-dimethylaniline (6.0 g, 0.05 mole) in a steam bath for 2 hours, poured into water (100 ml), extracted into methylenedichloride (50 ml), dried (MgSO4), filtered, solvent evaporated and the product distilled to give 2,6-dimethylphenyl allylamine, identical with that in Route II. Subsequent steps were the same as for Route II.
Identifiers
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REACTION_CXSMILES
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[C:1]1(C)[CH:6]=CC(S(OCC=C)(=O)=O)=C[CH:2]=1.[CH3:15][C:16]1[CH:22]=[CH:21][CH:20]=[C:19]([CH3:23])[C:17]=1[NH2:18]>O>[CH3:15][C:16]1[CH:22]=[CH:21][CH:20]=[C:19]([CH3:23])[C:17]=1[NH:18][CH2:6][CH:1]=[CH2:2]
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Inputs
Step One
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Name
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Quantity
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10.6 g
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)OCC=C)C
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Name
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Quantity
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6 g
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Type
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reactant
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Smiles
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CC1=C(N)C(=CC=C1)C
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Step Two
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted into methylenedichloride (50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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solvent evaporated
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DISTILLATION
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Type
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DISTILLATION
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Details
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the product distilled
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=C(C(=CC=C1)C)NCC=C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
